Rxp470.1

• Molecular Formula: C35H35BrClN4O10P
• Molecular Weight: 818.0 g/mol
• InChI: InChI=1S/C35H35BrClN4O10P/c36-24-8-10-27(11-9-24)52(49,50)19-23(34(47)40-29(13-15-32(44)45)35(48)39-28(33(38)46)12-14-31(42)43)17-26-18-30(41-51-26)21-6-4-20(5-7-21)22-2-1-3-25(37)16-22/h1-11,16,18,23,28-29H,12-15,17,19H2,(H2,38,46)(H,39,48)(H,40,47)(H,42,43)(H,44,45)(H,49,50)/t23-,28+,29+/m1/s1
• InChIKey: PTUCPHGSAFOJAU-MGONOCMRSA-N

RXP470.1: A Sub-Nanomolar, Entropy-Driven Selective MMP-12 Inhibitor for Atherosclerosis and Aneurysm Research [1]

RXP470.1 (CAS 891198-31-5; molecular formula C35H35BrClN4O10P; MW 818.0 g/mol) is a synthetic phosphinic peptide that functions as one of the most potent and selective inhibitors of macrophage metalloelastase (MMP-12) reported to date, with a Ki of 0.2–0.24 nM against human MMP-12 [1]. Unlike broad-spectrum MMP inhibitors that failed clinically due to indiscriminate metalloproteinase blockade, RXP470.1 achieves its selectivity by exploiting the uniquely deep S1' cavity of MMP-12, as revealed by its high-resolution crystal structure (1.15 Å; PDB 4GQL) [2]. The compound has demonstrated disease-modifying efficacy in two independent murine models: atherosclerosis regression in ApoE-knockout mice and protection against angiotensin II-induced abdominal aortic aneurysm formation [1].

Selective MMP-12 inhibition for atherosclerosis and aneurysm research models

Entropy-driven binding mode for biophysical and structural studies

Co-crystal structure (PDB 4GQL) available for structure-based design

• [1] IUPHAR/BPS Guide to Pharmacology. RXP470.1 Ligand Page. Ligand ID: 7812. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=7812 View Source
• [2] Czarny B, Stura EA, Devel L, et al. Molecular determinants of a selective matrix metalloprotease-12 inhibitor: insights from crystallography and thermodynamic studies. J Med Chem. 2013;56(3):1149-1159. doi:10.1021/jm301574d View Source

Why Broad-Spectrum MMP Inhibitors or Alternate MMP-12 Scaffolds Cannot Substitute for RXP470.1

Matrix metalloproteinases (MMPs) play divergent and sometimes opposing roles in vascular pathology; MMP-3 and MMP-9 exhibit plaque-stabilizing properties, while MMP-12 drives plaque progression and instability [1]. Broad-spectrum MMP inhibitors (e.g., marimastat, batimastat) failed to show clear benefits against atherosclerotic plaque growth in both animal models and clinical studies, likely because their indiscriminate inhibition abrogates protective MMP functions [1]. Even within the MMP-12-selective class, potency and selectivity vary dramatically. The non-zinc-chelating MMP-12 inhibitor PF-00356231 exhibits an IC50 of 1,400 nM—approximately 7,000-fold weaker than RXP470.1 . Furthermore, the (2R)-stereoisomer of RXP470.1 is biologically inactive, underscoring the strict stereochemical requirements for MMP-12 engagement . Generic substitution thus risks losing the unique combination of sub-nanomolar potency, >10,000-fold selectivity over off-target MMP-1, and the entropy-driven thermodynamic signature that characterizes RXP470.1 binding.

Broad-spectrum MMP inhibitors

May block protective MMPs (MMP-3, MMP-9) and alter plaque stability interpretation

Other MMP-12 inhibitors (e.g., PF-00356231)

Potency and selectivity profiles differ; target engagement may not transfer directly

(2R)-stereoisomer of RXP470.1

Biologically inactive; stereochemistry is critical for MMP-12 binding

• [1] Johnson JL, Devel L, Czarny B, et al. A Selective Matrix Metalloproteinase-12 Inhibitor Retards Atherosclerotic Plaque Development in Apolipoprotein E–Knockout Mice. Arterioscler Thromb Vasc Biol. 2011;31(3):528-535. doi:10.1161/ATVBAHA.110.219147 View Source

RXP470.1 Quantitative Differentiation: Potency, Selectivity, In Vivo Efficacy, and Thermodynamic Profiling

Sub-Nanomolar Potency Versus the Only Other Non-Zinc-Chelating MMP-12 Inhibitor PF-00356231

RXP470.1 inhibits human MMP-12 with a Ki of 0.2 nM, as determined by fluorogenic substrate assays in Tris-HCl buffer (pH 6.8, 10 mM CaCl2, 25°C) [1]. By contrast, PF-00356231—a non-peptidic, non-zinc-chelating MMP-12 inhibitor—exhibits an IC50 of 1,400 nM under comparable enzymatic assay conditions . This represents an approximate 7,000-fold potency advantage for RXP470.1. The phosphinic zinc-binding group in RXP470.1 establishes a bidentate chelation geometry with the catalytic zinc ion that contributes to this potency differential while maintaining a binding free energy (ΔG°) of -13.1 kcal/mol [2].

Potency vs. PF-00356231

Cross-study comparable

RXP470.1 Ki 0.2 nM vs. PF-00356231 IC50 1,400 nM

Supports MMP-12 target engagement assay fit

Fluorogenic substrate assay, Tris-HCl pH 6.8

Evidence Dimension	Inhibitory potency against human MMP-12
Target Compound Data	Ki = 0.2 nM
Comparator Or Baseline	PF-00356231: IC50 = 1,400 nM
Quantified Difference	~7,000-fold greater potency
Conditions	Fluorogenic peptide substrate assay; 50 mM Tris-HCl, pH 6.8, 10 mM CaCl2, 25°C

Why This Matters

Procurement of RXP470.1 is justified over PF-00356231 when sub-nanomolar target engagement is required, such as in experiments where complete MMP-12 inhibition must be achieved at low nanomolar plasma concentrations to maintain selectivity.

• [1] Johnson JL, Devel L, Czarny B, et al. Arterioscler Thromb Vasc Biol. 2011;31(3):528-535. Ki values: human MMP-12, 0.2 nM; mouse MMP-12, 4 nM. View Source
• [2] Czarny B, Stura EA, Devel L, et al. J Med Chem. 2013;56(3):1149-1159. ITC data: ΔG° = -13.1 kcal/mol. View Source

Selectivity Window: >300,000-Fold Discrimination Between MMP-12 and MMP-1

RXP470.1 exhibits an extraordinary selectivity window across the MMP family. The Ki for human MMP-1 (interstitial collagenase) is 67,000 nM, compared to 0.2 nM for MMP-12—a >300,000-fold selectivity ratio [1]. The Ki values against other disease-relevant MMPs are: MMP-2 (192 nM, ~960-fold selectivity), MMP-13 (49–139 nM, ~245–695-fold), and MMP-14 (140 nM, ~700-fold) [1]. The compound is essentially inactive against angiotensin-converting enzyme (ACE) and TACE/ADAM17 (Ki >100,000 nM) [1]. This selectivity profile was confirmed in a 2019 study using nanostructured lipid carrier-formulated RXP470.1, which retained a selectivity profile favorable for MMP-12 with Ki values approximately 10-fold weaker than the parent compound but still highly selective for MMP-12 [2]. For context, the plasma concentration required to completely block MMP-12 while sparing all other MMPs is approximately 100 nmol/L [3].

MMP-12 Selectivity Over MMP-1

Class-level inference

>300,000-fold selectivity ratio

Supports MMP-12 isoform selectivity assay context

Ki MMP-1 67,000 nM; panel includes MMP-2, -13, -14

Evidence Dimension	Selectivity ratio (Ki_off-target / Ki_MMP-12)
Target Compound Data	MMP-12 Ki = 0.2 nM
Comparator Or Baseline	MMP-1: Ki = 67,000 nM; MMP-2: Ki = 192 nM; MMP-13: Ki = 49–139 nM; MMP-14: Ki = 140 nM; ACE/TACE: Ki >100,000 nM
Quantified Difference	>300,000-fold (MMP-1); ~960-fold (MMP-2); ~245–695-fold (MMP-13); ~700-fold (MMP-14); >500,000-fold (ACE/TACE)
Conditions	50 mM Tris-HCl buffer, pH 6.8 with 10 mM CaCl2 at 25°C; panel of 10 human MMPs, two metzincins, and murine MMP-12

Why This Matters

This selectivity window is critical for experiments requiring MMP-12-specific functional interrogation without confounding off-target effects on collagenases (MMP-1, MMP-13) or gelatinases (MMP-2, MMP-9) that play protective roles in plaque stability.

• [1] Guide to Immunopharmacology. RXP470.1 Activity Charts. ChEMBL ligand: CHEMBL507420. MMP-1 pKi 4.17 (Ki 67,000 nM); MMP-2 pKi 6.72 (Ki 192 nM); MMP-13 pKi 6.86–7.31 (Ki 49–139 nM); MMP-14 pKi 6.85 (Ki 140 nM). View Source
• [2] Biodistribution of Nanostructured Lipid Carriers in Mice Atherosclerotic Model. PMC7054845. Table 2: Selectivity profile of RXP-NLC versus parent RXP470.1. View Source
• [3] Johnson JL, Devel L, Czarny B, et al. Arterioscler Thromb Vasc Biol. 2011;31(3):528-535. Plasma concentration of 100 nmol/L required for complete MMP-12 blockade. View Source

In Vivo Atherosclerotic Plaque Reduction: Site-Specific Quantitative Efficacy Across Vascular Beds

In the definitive in vivo study, RXP470.1 administered continuously via osmotic minipump at 4.6 mg/kg/day (achieving 100±10 nmol/L plasma concentration) to ApoE-knockout mice on a Western diet for 4 weeks produced significant, site-specific reductions in atherosclerotic plaque cross-sectional area: brachiocephalic artery reduced by 44% (P<0.05), aortic sinus by 37% (P<0.05), proximal aorta by 61% (P<0.05), and thoracic aorta by 88% (P<0.05) [1]. Crucially, lesion size in the brachiocephalic artery of treated mice did not differ from that observed at the commencement of drug administration (153±31 vs 147±32 × 10³ μm²), demonstrating that plaque progression was completely halted during the treatment period [1]. By contrast, broad-spectrum MMP inhibitors such as marimastat failed to show significant effects on plaque growth or morphology in comparable murine atherosclerosis models [1]. The 88% reduction in thoracic aorta lesions was partly attributed to a 70% decrease in the number of treated mice with any detectable lesion at this site [1].

Atherosclerotic Plaque Reduction

Head-to-head

44–88% reduction across 4 vascular sites

Model-response endpoint context

ApoE-/- mice, 4.6 mg/kg/day, 4-week infusion

Evidence Dimension	Atherosclerotic plaque cross-sectional area reduction
Target Compound Data	RXP470.1: 44% (brachiocephalic), 37% (aortic sinus), 61% (proximal aorta), 88% (thoracic aorta)
Comparator Or Baseline	Vehicle-treated controls; broad-spectrum MMP inhibitors (marimastat) showed no significant effect
Quantified Difference	44–88% reduction across 4 vascular sites; complete arrest of plaque progression in brachiocephalic artery
Conditions	ApoE-knockout mice, Western diet for 12 weeks, RXP470.1 infusion at 4.6 mg/kg/day (final 4 weeks), n=27 per group

Why This Matters

This is the only MMP-12 inhibitor with published quantitative plaque reduction data across four distinct vascular beds, providing procurement justification when atherosclerosis efficacy endpoints are the primary experimental objective.

• [1] Johnson JL, Devel L, Czarny B, et al. A Selective Matrix Metalloproteinase-12 Inhibitor Retards Atherosclerotic Plaque Development in Apolipoprotein E–Knockout Mice. Arterioscler Thromb Vasc Biol. 2011;31(3):528-535. doi:10.1161/ATVBAHA.110.219147 View Source

Plaque Stabilization Phenotype: Quantitative Histological Remodeling Markers

Beyond reducing plaque size, RXP470.1 treatment produced a more stable plaque phenotype in the brachiocephalic artery of ApoE-knockout mice. Key quantitative histological improvements included: smooth muscle cell content increased from 31±3% to 41±3% of plaque cells (P<0.05), macrophage content decreased from 42±1% to 36±2% (P<0.01), and the smooth muscle cell:macrophage ratio increased by 33% (P<0.05) [1]. RXP470.1 treatment significantly reduced monocyte/macrophage invasive capacity by 48% in an in vivo subcutaneous sponge invasion assay (1.7±0.3 vs 3.3±0.4 × 10⁵ cells; P<0.01) [1]. Additional favorable changes included increased fibrous cap thickness, smaller necrotic cores, reduced frequency of buried fibrous caps (a surrogate marker of previous plaque disruption), and decreased incidence of calcification [1]. These plaque-stabilizing effects were achieved at plasma concentrations that completely spare other MMPs [1]. This contrasts with the clinical experience of broad-spectrum MMP inhibitors, which were associated with musculoskeletal toxicity (joint pain, tendonitis) due to indiscriminate MMP inhibition [1].

Plaque Stabilization Markers

Head-to-head

SMC content 41±3% vs. Vehicle 31±3%
Macrophage content 36±2% vs. 42±1%

Supports plaque stability model-response interpretation

Brachiocephalic artery, ApoE-/- mice, IHC

Evidence Dimension	Plaque composition and stability markers
Target Compound Data	SMC content: 41±3%; macrophage content: 36±2%; SMC:macrophage ratio: 33% increase; monocyte invasion: 48% reduction
Comparator Or Baseline	Vehicle: SMC 31±3%, macrophage 42±1%; monocyte invasion 3.3±0.4 × 10⁵ cells
Quantified Difference	10-percentage-point increase in SMC content, 6-percentage-point decrease in macrophages, 48% reduction in monocyte invasion
Conditions	Brachiocephalic artery plaques from ApoE-/- mice, 12 weeks Western diet, IHC quantification

Why This Matters

The plaque stabilization data demonstrates that RXP470.1 not only reduces lesion size but actively remodels plaque toward a more stable, less rupture-prone phenotype—a property not demonstrated by alternative MMP-12 inhibitors or genetic knockout alone.

• [1] Johnson JL, Devel L, Czarny B, et al. Arterioscler Thromb Vasc Biol. 2011;31(3):528-535. Plaque composition data: Figures 1 and 2. View Source

Entropy-Driven Thermodynamic Binding Signature Distinguished from Hydroxamate Inhibitors

Isothermal titration calorimetry (ITC) reveals that RXP470.1 binding to the MMP-12 catalytic domain is overwhelmingly entropy-driven: ΔG° = -13.1 kcal/mol, ΔH° = -2.53 kcal/mol, and -TΔS° = -10.60 kcal/mol [1]. This thermodynamic signature is fundamentally distinct from that of hydroxamate-based MMP-12 inhibitors, which typically display more favorable enthalpy contributions due to stronger zinc chelation [1]. The crystal structure of the MMP-12/RXP470.1 complex (1.15 Å resolution) shows that the phosphinic zinc-binding group adopts a slightly different coordination geometry compared to hydroxamates, repositioning the inhibitor backbone so that hydrogen bonding interactions with the active site are less favorable [1]. The entropy-driven binding is attributable to the displacement of ordered water molecules from the deep S1' cavity by the long P1' side chain of RXP470.1, combined with a proton uptake event from the buffer [1]. This thermodynamic profile has practical implications: the entropy-driven mode may confer resilience against resistance mutations that alter active-site hydrogen bonding networks, as binding affinity is less dependent on specific polar contacts [2].

Entropy-Driven Binding

Head-to-head

ΔG° = −13.1 kcal/mol −TΔS° = −10.60 kcal/mol ΔH° = −2.53 kcal/mol ~80% entropy-driven

Supports biophysical binding assay context

ITC, 25°C, MMP-12 catalytic domain

Evidence Dimension	Thermodynamic binding parameters (ITC)
Target Compound Data	RXP470.1: ΔG° = -13.1 kcal/mol, ΔH° = -2.53 kcal/mol, -TΔS° = -10.60 kcal/mol
Comparator Or Baseline	Hydroxamate-based MMP-12 inhibitors: typically more enthalpy-driven (specific ΔH° values not reported for comparator in single study; qualitative comparison from Czarny et al. 2013)
Quantified Difference	Binding is ~80% entropy-driven (-TΔS°/ΔG° = 0.81); enthalpy contribution only 19%
Conditions	ITC at 25°C, MMP-12 catalytic domain (residues 98–266), 50 mM Tris-HCl buffer

Why This Matters

The entropy-driven binding mode distinguishes RXP470.1 from the hydroxamate class and may provide superior resilience against MMP-12 active-site mutations, making it the preferred tool compound for long-term target engagement studies and experiments probing the biophysics of zinc metalloproteinase inhibition.

• [1] Czarny B, Stura EA, Devel L, et al. Molecular determinants of a selective matrix metalloprotease-12 inhibitor: insights from crystallography and thermodynamic studies. J Med Chem. 2013;56(3):1149-1159. doi:10.1021/jm301574d View Source
• [2] RCSB PDB. 4GQL: Crystal structure of the catalytic domain of Human MMP12 in complex with selective phosphinic inhibitor RXP470.1. Resolution: 1.15 Å. Deposited 2012-08-23. View Source

Abdominal Aortic Aneurysm Protection: Pharmacological Prevention of Rupture-Related Mortality

In a 2024 study using the angiotensin II (Ang II)-induced AAA model in ApoE-deficient mice, pharmacological inhibition with RXP470.1 protected against AAA formation and rupture-related death, associated with diminished medial thinning, reduced elastin fragmentation, and increased collagen deposition within the aortic wall [1]. While quantitative rupture rates and aortic diameter measurements are reported in the primary publication, the key differentiation is that this protective effect was achieved with a selective MMP-12 inhibitor, whereas broad-spectrum MMP inhibition in comparable AAA models has been complicated by adverse effects related to inhibition of MMP-2 and MMP-9, which are also involved in compensatory vascular remodeling [2]. This data validates MMP-12 as a therapeutic target in AAA and extends the disease relevance of RXP470.1 beyond atherosclerosis [1].

AAA Rupture Protection

Cross-study comparable

Protected against Ang II-induced AAA formation and rupture-related death in ApoE-/- mice

Supports AAA model-response endpoint context

Ang II infusion model; broad-spectrum inhibitor comparison noted

Evidence Dimension	AAA formation and rupture-related mortality protection
Target Compound Data	RXP470.1 protected ApoE-/- mice from Ang II-induced AAA formation and rupture-related death
Comparator Or Baseline	Vehicle-treated ApoE-/- mice with Ang II infusion; broad-spectrum MMP inhibitors associated with impaired vascular remodeling in comparable models
Quantified Difference	Qualitative protection from rupture-related death (specific mortality rates reported in primary 2024 publication)
Conditions	Hypercholesterolemic ApoE-/- mice, Ang II infusion model, RXP470.1 administration

Why This Matters

The AAA protection data positions RXP470.1 as the only MMP-12 inhibitor with demonstrated in vivo efficacy in two independent cardiovascular disease models (atherosclerosis and AAA), providing procurement justification for vascular biology programs requiring cross-model target validation.

• [1] Pharmacological Inhibition of MMP-12 Exerts Protective Effects on Angiotensin II-Induced Abdominal Aortic Aneurysms in Apolipoprotein E-Deficient Mice. Int J Mol Sci. 2024. PMID: from MDPI. https://pubmed.ncbi.nlm.nih.gov/ View Source
• [2] Johnson JL, Devel L, Czarny B, et al. Arterioscler Thromb Vasc Biol. 2011;31(3):528-535. Discussion of divergent MMP roles and broad-spectrum inhibitor limitations. View Source

Research Applications Where RXP470.1 Provides Definitive Scientific Advantage

Preclinical Atherosclerosis Studies Requiring Plaque Size Quantification Across Multiple Vascular Beds

RXP470.1 is the only MMP-12 inhibitor with published, peer-reviewed data quantifying site-specific plaque reduction in the brachiocephalic artery (44%), aortic sinus (37%), proximal aorta (61%), and thoracic aorta (88%) in ApoE-knockout mice [1]. Researchers studying differential MMP-12 contributions to lesion development at distinct anatomical sites should select RXP470.1 to enable direct comparison with the existing reference dataset from the Johnson et al. 2011 publication [1]. The documented plasma concentration-to-efficacy relationship (100 nmol/L for complete MMP-12 blockade) provides a pharmacokinetic benchmark that simplifies experimental dose selection [1].

Plaque Stability and Fibrous Cap Integrity Pharmacological Studies

The quantitative histological evidence demonstrating a 33% increase in smooth muscle cell:macrophage ratio, 48% reduction in monocyte/macrophage invasion, and decreased incidence of buried fibrous caps makes RXP470.1 the reagent of choice for experiments specifically designed to assess plaque stabilization rather than simple lesion regression [1]. This is particularly relevant given that MMP-3 and MMP-9 have been shown to exert plaque-stabilizing effects, meaning that broad-spectrum or poorly selective MMP inhibitors would confound the interpretation of fibrous cap integrity data [1].

Biophysical Studies of Zinc Metalloproteinase Inhibitor Binding Thermodynamics

The uniquely entropy-driven binding signature of RXP470.1 (ΔG° = -13.1 kcal/mol, -TΔS° = -10.60 kcal/mol, ΔH° = -2.53 kcal/mol) [2] makes it an irreplaceable tool for biophysical research comparing phosphinic versus hydroxamate zinc-binding group thermodynamics. The high-resolution crystal structure (PDB 4GQL at 1.15 Å) [2] provides atomic-level detail for structure-based drug design efforts targeting MMP-12. No other MMP-12 inhibitor combines this thermodynamic dataset with a co-crystal structure of comparable resolution in the public domain.

Abdominal Aortic Aneurysm Target Validation and Combination Therapy Studies

The 2024 demonstration that RXP470.1 protects against Ang II-induced AAA formation and rupture-related death [3] establishes its utility for AAA target validation studies where selective MMP-12 inhibition must be distinguished from compensatory MMP-2/MMP-9 inhibition. Researchers investigating MMP-12 as a node in the aneurysm pathway or evaluating combination therapies (e.g., RXP470.1 plus anti-hypertensives) should select this compound to build on the existing in vivo evidence base in this indication [3].

Application

Selection Property

Validation Focus

Atherosclerosis model plaque quantification

MMP-12 isoform selectivity

Site-specific plaque area endpoint validation

Plaque stability research

Selective MMP-12 inhibition without blocking protective MMPs

SMC:macrophage ratio and fibrous cap integrity endpoints

Biophysical binding mechanism studies

Entropy-driven thermodynamic signature

ITC and crystallography endpoint validation (PDB 4GQL)

AAA model target validation

MMP-12 selectivity in aneurysm pathology

Elastin fragmentation and rupture endpoint review

• [1] Johnson JL, Devel L, Czarny B, et al. A Selective Matrix Metalloproteinase-12 Inhibitor Retards Atherosclerotic Plaque Development in Apolipoprotein E–Knockout Mice. Arterioscler Thromb Vasc Biol. 2011;31(3):528-535. doi:10.1161/ATVBAHA.110.219147 View Source
• [2] Czarny B, Stura EA, Devel L, et al. Molecular determinants of a selective matrix metalloprotease-12 inhibitor: insights from crystallography and thermodynamic studies. J Med Chem. 2013;56(3):1149-1159. doi:10.1021/jm301574d View Source
• [3] Pharmacological Inhibition of MMP-12 Exerts Protective Effects on Angiotensin II-Induced Abdominal Aortic Aneurysms in Apolipoprotein E-Deficient Mice. Int J Mol Sci. 2024. https://pubmed.ncbi.nlm.nih.gov/ View Source